Cas no 55022-91-8 (Quinuclidine-4-carbaldehyde)

• Product Name: Quinuclidine-4-carbaldehyde
• CAS No: 55022-91-8
• MF: C₈H₁₃NO
• MW: 139.194922208786
• MDL: MFCD18374377
• CID: 1079989
• PubChem ID: 22056677
• Update Time: 2025-10-22

Quinuclidine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Quinuclidine-4-carbaldehyde
• 1-azabicyclo[2.2.2]octane-4-carbaldehyde
• 1-aza-bicyclo[2.2.2]octane-4-carbaldehyde
• AK146176
• Chinuclidin-4-carbaldehyd
• quinuclidine-4-aldehyde
• quinuclidine-4-carboxaldehyde
• 1-Azabicyclo[2.2.2]octane-4-carboxaldehyde
• SY036232
• SCHEMBL2421100
• AB93505
• 4-formylquinuclidine
• 55022-91-8
• AT25867
• A913947
• LJSJRQBQGMLHHU-UHFFFAOYSA-N
• CS-0276224
• MFCD18374377

• MDL： MFCD18374377
• Inchi： 1S/C8H13NO/c10-7-8-1-4-9(5-2-8)6-3-8/h7H,1-6H2
• InChI Key： LJSJRQBQGMLHHU-UHFFFAOYSA-N
• SMILES： O=CC12CCN(CC1)CC2

Computed Properties

• Exact Mass: 139.09979
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 200 ºC
• Flash Point: 68 ºC
• PSA: 20.31

Quinuclidine-4-carbaldehyde Security Information

• Storage Condition：Sealed in dry,2-8°C(BD267709)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinuclidines

Additional information on Quinuclidine-4-carbaldehyde

Properties and Applications of Quinuclidine-4-carbaldehyde (CAS No. 55022-91-8)

Quinuclidine-4-carbaldehyde, with the chemical formula C₇H₈O, is a significant intermediate in organic synthesis and pharmaceutical research. This compound belongs to the quinuclidine class, characterized by a six-membered lactam ring fused with a piperidine moiety. The presence of an aldehyde group at the 4-position enhances its reactivity, making it a valuable building block for various synthetic applications.

The synthesis of Quinuclidine-4-carbaldehyde typically involves the oxidation of quinuclidine or its derivatives. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring its suitability for high-value applications in medicinal chemistry. Recent advancements in catalytic oxidation have enabled more efficient production processes, reducing environmental impact while maintaining high chemical integrity.

One of the most compelling aspects of Quinuclidine-4-carbaldehyde is its role in drug discovery. Its unique structural framework allows for modifications that can enhance binding affinity to biological targets. Current research highlights its potential in developing small-molecule inhibitors for enzymes and receptors involved in neurological disorders. The aldehyde functionality facilitates further derivatization, enabling the creation of diverse pharmacophores that may lead to novel therapeutic agents.

In the realm of medicinal chemistry, Quinuclidine-4-carbaldehyde has been explored as a precursor for compounds targeting central nervous system (CNS) disorders. Studies indicate that derivatives of this compound exhibit promising activity against neurodegenerative diseases such as Alzheimer's and Parkinson's. The rigid bicyclic structure of quinuclidine derivatives contributes to improved blood-brain barrier penetration, a critical factor for effective CNS drug delivery.

Recent publications have demonstrated the utility of Quinuclidine-4-carbaldehyde in designing selective kinase inhibitors. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is associated with various cancers and inflammatory diseases. By leveraging the reactivity of the aldehyde group, researchers have synthesized analogs that exhibit high selectivity for specific kinases, minimizing off-target effects and enhancing therapeutic efficacy.

The versatility of Quinuclidine-4-carbaldehyde extends to material science applications as well. Its ability to form stable complexes with metal ions has been exploited in developing novel catalysts and coordination polymers. These materials have potential uses in industrial processes and nanotechnology, where precise molecular architecture is essential for optimal performance.

From a computational chemistry perspective, Quinuclidine-4-carbaldehyde has been extensively studied to understand its electronic properties and molecular interactions. Advanced modeling techniques have revealed insights into its binding mechanisms with biological targets, aiding in the rational design of next-generation drugs. These computational approaches are increasingly integral to modern drug discovery pipelines, complementing experimental efforts.

The future prospects of Quinuclidine-4-carbaldehyde are promising, with ongoing research focusing on green chemistry principles to enhance its synthesis and application efficiency. Innovations in flow chemistry and biocatalysis are expected to further streamline production processes, making this compound more accessible for industrial-scale applications. Additionally, collaborations between academia and industry are likely to accelerate the development of novel derivatives with enhanced pharmacological properties.

In summary, Quinuclidine-4-carbaldehyde (CAS No. 55022-91-8) is a multifaceted compound with significant implications in pharmaceuticals, materials science, and organic synthesis. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative solutions across multiple scientific disciplines. As our understanding of its properties continues to evolve, so too will its applications in advancing scientific and technological progress.